Cas no 2023889-11-2 (Carbamic acid, N-ethyl-N-[2-(3-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-ethyl-N-[2-(3-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• CAS No: 2023889-11-2
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5292988
• Update Time: 2025-07-15

Carbamic acid, N-ethyl-N-[2-(3-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-ethyl-N-[2-(3-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H18N2O3S/c1-5-14(11(16)17-12(2,3)4)8-10(15)9-6-7-18-13-9/h6-7H,5,8H2,1-4H3
• InChI Key： BBCROGAIVBBKHY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC)CC(C1C=CSN=1)=O

Additional information on Carbamic acid, N-ethyl-N-[2-(3-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-ethyl-N-[2-(3-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2023889-11-2)

The compound Carbamic acid, N-ethyl-N-[2-(3-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2023889-11-2) is a specialized chemical entity with a unique structural framework. This molecule features a carbamate backbone, which is esterified with a 1,1-dimethylethyl group, and further functionalized with an N-ethyl substituent and a 3-isothiazolyl moiety. Such structural complexity makes it a subject of interest in various research domains, including medicinal chemistry, agrochemical development, and material science.

In recent years, the demand for heterocyclic compounds like 3-isothiazolyl derivatives has surged due to their versatile applications. Researchers are particularly intrigued by the potential of this compound in enzyme inhibition and bioactive molecule synthesis. Its carbamate group is known for its stability and reactivity, making it a valuable intermediate in organic synthesis. The tert-butyl ester protection further enhances its utility in multi-step reactions, a topic frequently searched in academic and industrial forums.

The N-ethyl side chain in this compound introduces lipophilicity, which is a critical factor in drug design and pharmacokinetics. This attribute aligns with current trends in small-molecule therapeutics, where optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) is paramount. Online discussions often highlight the role of such modifications in improving bioavailability, a key concern for pharmaceutical developers.

From a synthetic perspective, the 1,1-dimethylethyl ester group offers robust protection for the carbamic acid functionality, a strategy widely adopted in peptide chemistry and prodrug design. This feature has been extensively documented in patents and journals, reflecting its relevance in intellectual property landscapes. Searches for "tert-butyl carbamate deprotection" or "isothiazole derivatives in drug discovery" often lead to discussions involving similar compounds.

Environmental and green chemistry considerations are also pertinent to this compound. The isothiazolyl ring, for instance, has been explored in biodegradable materials due to its heteroatom-rich structure. This aligns with growing public interest in eco-friendly chemicals and renewable feedstocks, topics that dominate sustainability-focused search queries.

Analytical characterization of Carbamic acid, N-ethyl-N-[2-(3-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are frequently searched by quality control professionals and academic researchers, underscoring the compound's technical significance.

In conclusion, CAS No. 2023889-11-2 represents a multifaceted compound with broad applicability. Its structural features resonate with contemporary research priorities, from targeted drug delivery to sustainable chemistry. As interest in functionalized heterocycles grows, this compound is poised to remain a focal point in scientific literature and industrial applications.